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Compound of Interest

Compound Name: 2-Cyclohexylcyclohexanone

Cat. No.: B167041 Get Quote

An In-depth Technical Guide to 2-cyclohexylcyclohexan-1-one and its Synonyms

This technical guide provides a comprehensive overview of 2-cyclohexylcyclohexan-1-one, a

significant compound in the fields of fragrance, chemical synthesis, and potentially, drug

development. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical properties, synthesis, and analytical

methods.

Chemical Identity and Synonyms
2-Cyclohexylcyclohexan-1-one is a cyclic ketone with the IUPAC name 2-

cyclohexylcyclohexan-1-one. It is also known by a variety of synonyms, which are crucial for

comprehensive literature and database searches.

Table 1: Synonyms and Identifiers for 2-cyclohexylcyclohexan-1-one
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Identifier Type Identifier Reference

IUPAC Name 2-cyclohexylcyclohexan-1-one

Common Synonyms 2-Cyclohexylcyclohexanone [1][2]

Bicyclohexanone [1][2]

[1,1'-Bicyclohexyl]-2-one [1][2]

Cyclohexanone, 2-cyclohexyl- [1]

Lavamenthe [1]

CAS Number 90-42-6 [1][2]

Molecular Formula C₁₂H₂₀O [1]

Molecular Weight 180.29 g/mol [1]

InChI Key
UOBQDYFTAJKQAL-

UHFFFAOYSA-N

SMILES O=C1CCCCC1C1CCCCC1

Physicochemical Properties
The physicochemical properties of 2-cyclohexylcyclohexan-1-one are essential for its

application in various scientific and industrial contexts.

Table 2: Physicochemical Properties of 2-cyclohexylcyclohexan-1-one
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Property Value Reference

Appearance Colorless to pale yellow liquid

Odor
Sweet, herbal, with hints of

cyclamen, cumin, and mint

Solubility

Slightly soluble in water;

miscible with many organic

solvents

Boiling Point Not explicitly found

Melting Point Not explicitly found

Flash Point Not explicitly found

Synthesis of 2-cyclohexylcyclohexan-1-one
A primary method for the synthesis of 2-cyclohexylcyclohexan-1-one and other cyclohexenone

derivatives is the Robinson annulation. This reaction involves a Michael addition followed by an

intramolecular aldol condensation to form a six-membered ring.[3][4][5]

Experimental Protocol: Robinson Annulation for
Cyclohexenone Synthesis
This protocol describes a general procedure for the Robinson annulation, which can be

adapted for the synthesis of 2-cyclohexylcyclohexan-1-one by using appropriate starting

materials (e.g., cyclohexanone and vinyl cyclohexane, though a more reactive derivative of

vinyl cyclohexane would likely be required).

Materials:

Cyclohexanone (or a derivative)

An α,β-unsaturated ketone (e.g., methyl vinyl ketone or a vinyl cyclohexane derivative)[3]

Base catalyst (e.g., sodium ethoxide, potassium hydroxide)[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/Robinson_annulation
https://www.drugfuture.com/Organic_Name_Reactions/topics/ONR_CD_XML/ONR343.htm
https://www.masterorganicchemistry.com/2018/12/10/the-robinson-annulation/
https://en.wikipedia.org/wiki/Robinson_annulation
https://www.jk-sci.com/blogs/resource-center/robinson-annulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous ethanol (or other suitable solvent)

Hydrochloric acid (for neutralization)

Dichloromethane (for extraction)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (for drying)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stir bar, dissolve the starting ketone (1.0 equivalent) in anhydrous ethanol.

Enolate Formation: To the stirred solution, add the base (e.g., sodium ethoxide, 1.1

equivalents) portion-wise at room temperature. Stir the mixture for 30 minutes to facilitate the

formation of the enolate.

Michael Addition: Slowly add the α,β-unsaturated ketone (1.2 equivalents) to the reaction

mixture via a dropping funnel over a period of 15 minutes.

Annulation: Heat the reaction mixture to reflux and maintain for 6 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and carefully

neutralize it with 5% hydrochloric acid to a pH of approximately 7.

Extraction: Remove the ethanol under reduced pressure. To the residue, add

dichloromethane and water. Separate the organic layer. Wash the organic layer sequentially

with saturated sodium bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure to obtain the crude product.
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Purification: The crude product can be purified by column chromatography on silica gel using

an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

Logical Workflow for Robinson Annulation
The following diagram illustrates the logical steps of the Robinson annulation process.

Start Starting Ketone

Enolate Formation

Base Michael Addition

α,β-Unsaturated Ketone

1,5-Diketone Intermediate Intramolecular
Aldol Condensation Cyclohexenone Product End

Click to download full resolution via product page

Logical workflow of the Robinson annulation reaction.

Analytical Methods for Purity Determination
Ensuring the purity of synthesized 2-cyclohexylcyclohexan-1-one is critical for its intended

applications. Several analytical techniques can be employed for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a highly sensitive technique for separating and identifying volatile compounds. The

gas chromatograph separates the compound from impurities based on boiling points and

interactions with the stationary phase, while the mass spectrometer provides a mass spectrum

for identification.

High-Performance Liquid Chromatography (HPLC)
HPLC is used to separate compounds based on their polarity. For ketones, derivatization with

an agent like 2,4-dinitrophenylhydrazine (DNPH) is often required to introduce a UV-active
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chromophore, allowing for detection by a UV-Vis detector.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Quantitative ¹H NMR (qNMR) is a powerful method for determining purity. By comparing the

integral of a signal from the target compound to that of a certified internal standard, the purity

can be accurately calculated.

Biological Activity and Signaling Pathways
Currently, there is limited specific information available in the public domain regarding the

detailed biological activities and signaling pathways of 2-cyclohexylcyclohexan-1-one. It is

primarily used as a fragrance ingredient.[1] Safety assessments have been conducted, and

based on read-across to similar compounds, it is not expected to be genotoxic.[1][2] Further

research is required to elucidate any specific interactions with biological pathways, such as

nuclear receptor signaling, which is a common area of investigation for small molecules.[7][8]

[9][10][11][12][13][14][15]

General Nuclear Receptor Signaling Pathway
While no specific interaction of 2-cyclohexylcyclohexan-1-one with nuclear receptors has been

documented, the following diagram illustrates a generalized signaling pathway for these

receptors, which are common targets for small molecules.
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Generalized nuclear receptor signaling pathway.
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Conclusion
2-Cyclohexylcyclohexan-1-one is a compound with established applications in the fragrance

industry and potential for further use in chemical synthesis. This guide has summarized its key

chemical properties, provided a detailed, adaptable protocol for its synthesis via the Robinson

annulation, and outlined modern analytical methods for purity assessment. While specific

biological signaling pathways for this compound are not yet well-defined, the provided

generalized pathway for nuclear receptors offers a framework for future toxicological and

pharmacological investigations. This information serves as a valuable resource for researchers

and professionals working with this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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